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Compound of Interest

Compound Name: Phenylvinyldimethoxysilane

Cat. No.: B15293693

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling of Phenylvinyldimethoxysilane, including detailed operational
and disposal plans. By adhering to these procedural, step-by-step guidelines, you can mitigate
risks and ensure the well-being of your team.

Hazard Identification and Classification

Phenylvinyldimethoxysilane is a flammable liquid and vapor that is harmful if swallowed or
inhaled.[1] It causes skin and serious eye irritation and may cause respiratory irritation.[1]
Understanding the specific hazards is the first step in safe handling.
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Hazard Classification GHS Category
Flammable liquids Category 2[1] or 3
Acute toxicity, Oral Category 4[1]
Acute toxicity, Inhalation Category 4[1]
Skin irritation Category 2[1]
Eye irritation Category 2A[1]
Specific target organ toxicity - single exposure

) Category 3[1]
(Respiratory system)
Specific target organ toxicity - repeated

Category 2

exposure, Oral (Bladder)

Personal Protective Equipment (PPE)

The appropriate selection and use of PPE is critical to minimize exposure to
Phenylvinyldimethoxysilane. The following table outlines the recommended PPE for various
levels of protection. For routine laboratory operations, Level C or D protection is typically
sufficient, depending on the scale of work and ventilation. However, in emergency situations
such as a large spill, a higher level of protection may be necessary.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.sigmaaldrich.com/US/en/sds/aldrich/335150
https://www.sigmaaldrich.com/US/en/sds/aldrich/335150
https://www.sigmaaldrich.com/US/en/sds/aldrich/335150
https://www.sigmaaldrich.com/US/en/sds/aldrich/335150
https://www.sigmaaldrich.com/US/en/sds/aldrich/335150
https://www.sigmaaldrich.com/US/en/sds/aldrich/335150
https://www.benchchem.com/product/b15293693?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15293693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Component

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a
face shield.[2][3]

Protects against chemical
splashes and vapors that can
cause serious eye irritation or
damage.[1][2]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene, or butyl
rubber).[2][4]

Prevents skin contact, which

can cause irritation.[1]

Body Protection

Flame retardant antistatic
protective clothing, such as a

lab coat or coveralls.[1]

Protects against skin contact
and reduces the risk of ignition

from static discharge.

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate or for
emergency situations, a
NIOSH-approved respirator
with appropriate cartridges is

necessary.[2][5]

Prevents inhalation of harmful
vapors that can cause

respiratory irritation.[1]

Operational and Disposal Plans
Safe Handling and Storage

Handling:

Ground and bond containers and receiving equipment.[1]
Avoid breathing mist or vapors.[1]

Wash hands and skin thoroughly after handling.[1]

Work in a well-ventilated area, preferably in a chemical fume hood.[1]
Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1]

Use only non-sparking tools and take precautionary measures against static discharge.[1]
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» Do not eat, drink, or smoke when using this product.[1]

Storage:

Keep the container tightly closed in a dry and well-ventilated place.

Store in a cool place.

Keep away from heat and sources of ignition.[1]

The chemical is moisture-sensitive.[6]

Emergency Procedures

First Aid:

If Swallowed: Call a POISON CENTER or doctor if you feel unwell. Rinse mouth.[1]

« |If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water or
shower.[1]

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[1]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[1]

Fire:

o Suitable extinguishing media: Use dry sand, dry chemical, or alcohol-resistant foam. Water
spray, carbon dioxide (CO2) can also be used.[6][7]

» Unsuitable extinguishing media: Do not use a solid water stream as it may scatter and
spread the fire.

e Specific hazards: Vapors may form explosive mixtures with air and can travel to a source of
ignition and flash back.[6][7]
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Spills: For minor spills, absorb with an inert material (e.g., vermiculite, sand, or earth) and place
in a suitable container for disposal. For major spills, evacuate the area and follow the
emergency response plan outlined in the diagram below.

Disposal Plan

Dispose of contents and containers to an approved waste disposal plant. All waste materials
should be handled as hazardous waste in accordance with local, state, and federal regulations.
Untreated Phenylvinyldimethoxysilane is banned from all landfills in Illinois, for example, and
must be properly treated to eliminate its infectious potential before disposal.[3]

Visual Workflow: Chemical Spill Response

The following diagram outlines the procedural steps for responding to a chemical spill of
Phenylvinyldimethoxysilane.
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Caption: Workflow for Phenylvinyldimethoxysilane Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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